Cas no 13411-42-2 (2-Trimethylsilyl-1,3-dithiane)
2-Trimethylsilyl-1,3-dithiane is a versatile organosilicon reagent commonly employed in organic synthesis as a masked acyl anion equivalent. Its key advantage lies in its ability to act as a nucleophilic synthon for formyl or acyl groups upon desilylation, enabling selective C–C bond formation. The 1,3-dithiane moiety provides stability under basic conditions, while the trimethylsilyl group enhances reactivity in lithiation reactions. This compound is particularly useful in umpolung strategies, allowing the reversal of carbonyl polarity in synthetic pathways. It demonstrates compatibility with a range of electrophiles and finds applications in the synthesis of complex molecules, including natural products and pharmaceuticals. The reagent offers improved handling compared to some lithiated dithianes due to its stabilized structure.
2-Trimethylsilyl-1,3-dithiane structure
Product Name:2-Trimethylsilyl-1,3-dithiane
CAS No:13411-42-2
MF:C7H16S2Si
MW:192.417440414429
MDL:MFCD00006655
CID:86929
PubChem ID:87577274
Update Time:2025-10-14
2-Trimethylsilyl-1,3-dithiane Chemical and Physical Properties
Names and Identifiers
-
- (1,3-Dithian-2-yl)trimethylsilane
- 2-Trimethylsilyl-1,3-dithiane
- 2-(Trimethylsilyl)-1,3-dithiane
- 1,3-dithian-2-yl(trimethyl)silane
- 1,3-Dithian-2-yltrimethylsilane
- 1,3-Dithiane-2-yltrimethylsilane
- Silane, 1,3-dithian-2-yltrimethyl-
- 2-TRIMETHYLSILYL-1,3-DITHIANE 97%
- 2-Trimethylsilyl-1,3-dithiane,97%
- 2-Trimethylsilyl-1,3-dithiane, 98+%
- 2-TRIMETHYLSILYL-1,3-DITHIANE, 99+%
- BTTUMVHWIAXYPJ-UHFFFAOYSA-N
- 1,3-Dithiane,2-(trimethylsilyl)-
- C7H16S2Si
- zlchem 985
- 2-trimethylsily-1,3-dithiane
- 2-trimethylsilyl-1, 3-dithiane
- ZLD0451
- 2-(trimethysilyl)-1,3-dithiane
- A
- 2-(Trimethylsilyl)-1,3-dithiane, >=99%
- FS-5760
- D95288
- J-006486
- CS-0130866
- s19325
- (1,3-dithiane-2-yl)trimethyl silane
- T1514
- 1,3-Dithian-2-yl(trimethyl)silane #
- EINECS 236-504-4
- [1,3]dithian-2-yl-trimethyl-silane
- MFCD00006655
- AC-30987
- InChI=1/C7H16S2Si/c1-10(2,3)7-8-5-4-6-9-7/h7H,4-6H2,1-3H
- SCHEMBL279647
- DTXSID70158542
- AKOS015840136
- NS00054253
- 13411-42-2
- FT-0660841
- 2-Trimethylsilyl-13-Dithiane
- FT-0608984
- DB-042218
-
- MDL： MFCD00006655
- Inchi： 1S/C7H16S2Si/c1-10(2,3)7-8-5-4-6-9-7/h7H,4-6H2,1-3H3
- InChI Key： BTTUMVHWIAXYPJ-UHFFFAOYSA-N
- SMILES： S1CCCSC1[Si](C)(C)C
- BRN： 1616463
Computed Properties
- Exact Mass: 192.04600
- Monoisotopic Mass: 192.046268
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 50.6
Experimental Properties
- Color/Form: Colorless - very light yellow transparent liquid
- Density: 1.014 g/mL at 25 °C(lit.)
- Boiling Point: 77°C/2mmHg(lit.)
- Flash Point: Degrees Fahrenheit:204.8°F
Degrees Celsius:96°C - Refractive Index: n20/D 1.533(lit.)
- PSA: 50.60000
- LogP: 3.47990
- Solubility: Soluble in most organic solvents, usually used in ether solvents, such as THF and et2o
2-Trimethylsilyl-1,3-dithiane Security Information
- Hazardous Material transportation number：3334
- WGK Germany：3
- Safety Instruction： S23-S24/25
- FLUKA BRAND F CODES：13
- TSCA：No
2-Trimethylsilyl-1,3-dithiane Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Trimethylsilyl-1,3-dithiane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | S19325-5g |
2-Trimethylsilyl-1,3-dithiane |
13411-42-2 | 95% | 5g |
￡84.00 | 2022-02-28 | |
| Fluorochem | S19325-10g |
2-Trimethylsilyl-1,3-dithiane |
13411-42-2 | 95% | 10g |
￡109.00 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03339-25g |
(1,3-Dithian-2-yl)trimethylsilane |
13411-42-2 | ≥99% | 25g |
¥5218.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03339-5g |
(1,3-Dithian-2-yl)trimethylsilane |
13411-42-2 | ≥99% | 5g |
¥1328.0 | 2024-07-18 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1514-5G |
2-Trimethylsilyl-1,3-dithiane |
13411-42-2 | >96.0%(GC) | 5g |
¥990.00 | 2024-04-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 220817-5G |
2-Trimethylsilyl-1,3-dithiane |
13411-42-2 | 5g |
¥924.11 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 220817-25G |
2-Trimethylsilyl-1,3-dithiane |
13411-42-2 | 25g |
¥4377.16 | 2023-12-09 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1514-25G |
2-Trimethylsilyl-1,3-dithiane |
13411-42-2 | >96.0%(GC) | 25g |
¥3990.00 | 2024-04-17 | |
| Ambeed | A490948-250mg |
(1,3-Dithian-2-yl)trimethylsilane |
13411-42-2 | 95% | 250mg |
$19.00 | 2022-05-17 | |
| Ambeed | A490948-1g |
(1,3-Dithian-2-yl)trimethylsilane |
13411-42-2 | 95% | 1g |
$40.0 | 2025-02-25 |
2-Trimethylsilyl-1,3-dithiane Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:13411-42-2)2-三甲基硅基-1,3-二噻吩
Order Number:LE2448578
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
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2-Trimethylsilyl-1,3-dithiane Related Literature
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1. Counterattack reagent: hexamethyldisilane in a direct synthesis of ketene dithioacetals and 2-trimethylsilyl-1,3-dithiane derivatives from 1,3-dithianeJih Ru Hwu,Taekyo Lee,Bryant A. Gilbert J. Chem. Soc. Perkin Trans. 1 1992 3219
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2. Reactions of metallated 1,3-dithianes with carboxylic acid derivativesPhilip C. Bulman Page,Monique B. van Niel,Donald Westwood J. Chem. Soc. Perkin Trans. 1 1988 269
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3. Enantioselective synthesis of α-hydroxysilanes by bioreduction of aroyltrimethylsilanesAmauri F. Patrocínio,Ivan R. Corrêa Jr,Paulo J. S. Moran J. Chem. Soc. Perkin Trans. 1 1999 3133
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4. Reactions of dithiane derived alcohols: promotion of the Thorpe-Ingold effect by trimethylsilyl and t-butyl substituentsAndrew E. Davey,Andrew F. Parsons,Richard J. K. Taylor J. Chem. Soc. Perkin Trans. 1 1989 1853
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5. Catalytic asymmetric sulfimidation of 1,3-dithianesYoshihiro Miyake,Hiroya Takada,Kouichi Ohe,Sakae Uemura J. Chem. Soc. Perkin Trans. 1 1998 2373
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13411-42-2)2-三甲基硅基-1,3-二噻吩
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry